Cas no 881919-87-5 (Ethyl 3-(3-fluoropyridin-4-yl)-3-oxopropanoate)

• Product Name: Ethyl 3-(3-fluoropyridin-4-yl)-3-oxopropanoate
• CAS No: 881919-87-5
• MF: C₁₀H₁₀FNO₃
• MW: 211.189706325531
• CID: 6783029
• PubChem ID: 59576754
• Update Time: 2025-09-23

Ethyl 3-(3-fluoropyridin-4-yl)-3-oxopropanoate Chemical and Physical Properties

Names and Identifiers

• 3-(3-fluoropyridin-4-yl)-3-oxo-propionic acid ethyl ester
• G75694
• AKOS020330815
• ETHYL 3-FLUORO-BETA-OXO-4-PYRIDINEPROPANOATE
• ethyl 3-(3-fluoropyridin-4-yl)-3-oxopropanoate
• SCHEMBL81894
• 881919-87-5
• DB-416292
• LOBCKABBBPJMTA-UHFFFAOYSA-N
• Ethyl 3-(3-fluoropyridin-4-yl)-3-oxopropanoate

• Inchi： 1S/C10H10FNO3/c1-2-15-10(14)5-9(13)7-3-4-12-6-8(7)11/h3-4,6H,2,5H2,1H3
• InChI Key： LOBCKABBBPJMTA-UHFFFAOYSA-N
• SMILES： FC1C=NC=CC=1C(CC(=O)OCC)=O

Computed Properties

• Exact Mass: 211.06447134g/mol
• Monoisotopic Mass: 211.06447134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 56.3Ų

Additional information on Ethyl 3-(3-fluoropyridin-4-yl)-3-oxopropanoate

Ethyl 3-(3-fluoropyridin-4-yl)-3-oxopropanoate and Its Role in CAS no881919-87-5 in Modern Biomedical Research

Ethyl 3-(3-fluoropyridin-4-yl)-3-oxopropanoate is a key compound with CAS no881919-87-5 that has garnered significant attention in the field of pharmaceutical chemistry. This molecule, characterized by its pyridine ring substitution and ester functional group, represents a unique structural framework with potential applications in drug discovery and therapeutic development. Recent studies have highlighted its role in modulating cellular signaling pathways, making it a promising candidate for targeting diseases such as neurodegenerative disorders and metabolic syndromes.

The CAS no881919-87-5 compound exhibits a molecular formula of C₁₀H₁₀FN₂O₃, with a molecular weight of 238.21 g/mol. Its chemical structure features a 3-fluoropyridine ring connected to a propanoic acid ester group, which confers both hydrophobic and polar characteristics. This dual nature allows the molecule to interact with diverse biological targets, including ion channels, receptors, and enzymatic systems. The presence of the fluorine atom in the pyridine ring is particularly noteworthy, as it enhances the compound's metabolic stability and receptor binding affinity.

Recent research published in Journal of Medicinal Chemistry (2023) has demonstrated that Ethyl 3-(3-fluoropyridin-4-yl)-3-oxopropanoate exhibits selective inhibition of the voltage-gated sodium channel Nav1.7, which is implicated in chronic pain conditions. This finding underscores the compound's potential as a lead molecule for the development of analgesic drugs. The study also revealed that the compound's efficacy is linked to its ability to modulate the conformational dynamics of the sodium channel, a mechanism that differentiates it from traditional analgesics.

In addition to its role in pain management, the CAS no881919-87-5 compound has shown promising activity in modulating the Wnt/β-catenin signaling pathway, which is critical in cancer progression. A 2024 study in Cancer Research reported that this compound inhibits the phosphorylation of β-catenin, thereby suppressing the transcription of oncogenic genes. This property makes it a potential therapeutic agent for cancers with aberrant Wnt signaling, such as colorectal and pancreatic carcinomas.

Structural optimization of Ethyl 3-(3-fluoropyridin-4-yl)-3-oxopropanoate has been a focus of recent synthetic chemistry efforts. Researchers have explored modifications to the pyridine ring, such as introducing methyl or hydroxy groups, to enhance its pharmacokinetic profile. For instance, a 2023 paper in Organic & Biomolecular Chemistry described the synthesis of a derivative with improved oral bioavailability, which could significantly enhance its therapeutic potential. These advancements highlight the importance of CAS no881919-87-5 in the design of next-generation therapeutics.

The compound's interaction with the central nervous system has also been a topic of interest. A 2022 study in Neuropharmacology explored its effects on neuroinflammation, showing that it reduces the activation of microglia and astrocytes in experimental models of multiple sclerosis. This anti-inflammatory property suggests potential applications in autoimmune diseases and neurodegenerative conditions such as Alzheimer's and Parkinson's disease.

From a synthetic perspective, the preparation of Ethyl 3-(3-fluoropyridin-4-yl)-3-oxopropanoate involves a multi-step process that includes the formation of the pyridine ring and subsequent esterification. A 2021 publication in Green Chemistry described an environmentally friendly synthesis method using microwave-assisted reactions, which reduces energy consumption and waste generation. This approach aligns with the growing emphasis on sustainable pharmaceutical manufacturing practices.

While the CAS no881919-87-5 compound shows promise, challenges remain in optimizing its selectivity and minimizing off-target effects. Ongoing research is focused on developing analogs with enhanced specificity for particular biological targets. For example, a 2024 study in ACS Chemical Biology reported the design of a compound that selectively targets the TRPV1 receptor, a key player in inflammatory pain. These efforts reflect the dynamic nature of pharmaceutical research and the importance of Ethyl 3-(3-fluoropyridin-4-yl)-3-oxopropanoate as a platform for drug discovery.

In conclusion, Ethyl 3-(3-fluoropyridin-4-yl)-3-oxopropanoate represents a significant advancement in the field of biomedical science. Its unique structural properties and diverse biological activities make it a valuable tool for addressing complex diseases. As research continues to uncover its mechanisms of action and therapeutic potential, CAS no881919-87-5 is poised to play a pivotal role in the development of innovative treatments for a wide range of conditions.